Cas no 2171490-02-9 (4-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid)

• Product Name: 4-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid
• CAS No: 2171490-02-9
• MF: C₂₆H₃₃N₃O₅
• MW: 467.557327032089
• CID: 5760537
• PubChem ID: 165533704
• Update Time: 2025-06-15

4-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[4-(dimethylamino)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]pentanoic acid
• 2171490-02-9
• EN300-1577889
• 4-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid

• Inchi： 1S/C26H33N3O5/c1-17(12-13-24(30)31)27-25(32)23(14-15-29(2)3)28-26(33)34-16-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,17,22-23H,12-16H2,1-3H3,(H,27,32)(H,28,33)(H,30,31)
• InChI Key： YZWONCRZUTWANH-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC(C)CCC(=O)O)=O)CCN(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 467.24202116g/mol
• Monoisotopic Mass: 467.24202116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 108Ų

Additional information on 4-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid

Recent Advances in the Study of 4-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid (CAS: 2171490-02-9)

The compound 4-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid (CAS: 2171490-02-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug development, particularly in the synthesis of peptide-based therapeutics. The presence of both the fluorenylmethoxycarbonyl (Fmoc) protecting group and the dimethylamino functionality makes it a versatile intermediate in solid-phase peptide synthesis (SPPS) and other bioconjugation strategies.

Recent studies have focused on optimizing the synthesis and purification of this compound to enhance its yield and purity, which are critical for its application in high-throughput screening and combinatorial chemistry. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been employed to characterize the compound and ensure its stability under various conditions. These efforts have paved the way for its use in the development of novel peptide-based drugs with improved pharmacokinetic properties.

One of the key findings from recent research is the role of 4-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid in facilitating the incorporation of unnatural amino acids into peptide sequences. This capability is particularly valuable for the design of peptides with enhanced biological activity and resistance to enzymatic degradation. Researchers have demonstrated that the compound can serve as a building block for the synthesis of peptidomimetics, which mimic the structure and function of natural peptides but exhibit superior stability and bioavailability.

In addition to its applications in peptide synthesis, this compound has also been investigated for its potential use in targeted drug delivery systems. The dimethylamino group provides a site for further functionalization, enabling the attachment of targeting ligands such as antibodies or small molecules. This approach has shown promise in the development of conjugates that can selectively deliver therapeutic agents to specific tissues or cells, thereby minimizing off-target effects and improving therapeutic efficacy.

Despite these advancements, challenges remain in the large-scale production and application of 4-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid. Issues such as cost-effectiveness, scalability, and compatibility with existing synthetic protocols need to be addressed to fully realize its potential in industrial settings. Ongoing research is focused on addressing these challenges through the development of novel synthetic routes and the optimization of reaction conditions.

In conclusion, 4-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid (CAS: 2171490-02-9) represents a promising tool in the field of chemical biology and pharmaceutical research. Its unique structural features and versatile applications make it a valuable asset for the development of next-generation therapeutics. Future studies are expected to further explore its potential and overcome existing limitations, paving the way for its widespread adoption in drug discovery and development.